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Compound of Interest

Compound Name: 5-Bromo-7-methyl-1H-indole

Cat. No.: B185917 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-7-methyl-1H-indole
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-7-methyl-1H-indole (CAS No: 15936-81-9). Adherence to these procedures is

paramount for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Summary
5-Bromo-7-methyl-1H-indole is a chemical compound that poses several health risks.[1] It is

harmful if swallowed, can cause skin irritation, and is associated with a risk of serious eye

damage.[1] Additionally, it may cause respiratory irritation.[1] The compound is classified as a

combustible solid.
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Hazard Classification GHS Hazard Statement Signal Word

Acute Toxicity, Oral H302: Harmful if swallowed Danger/Warning

Skin Irritation H315: Causes skin irritation Danger/Warning

Serious Eye Damage
H318: Causes serious eye

damage
Danger

STOT - Single Exposure
H335: May cause respiratory

irritation
Danger/Warning

GHS pictograms associated with this compound include the health hazard, corrosion, and

exclamation mark symbols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the recommended PPE for handling 5-Bromo-7-methyl-1H-indole.
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Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

splashing is a risk.[2]

Protects eyes from direct

contact with the chemical,

which can cause serious eye

damage.[1]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).[2] Gloves should

be inspected before use and

disposed of after contact.

Prevents skin contact and

subsequent irritation.[1]

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

[2]

Provides a barrier against

accidental spills and skin

exposure.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate particulate

filter may be required if

engineering controls are

insufficient or if dust is

generated.[2][3]

Minimizes the risk of inhaling

the compound, which can

cause respiratory tract

irritation.[1] The use of a

respirator should be based on

a thorough risk assessment

and institutional guidelines.

Operational Plan for Handling
A systematic approach to handling 5-Bromo-7-methyl-1H-indole is crucial for safety. The

following workflow outlines the key steps from preparation to cleanup.
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Preparation

Handling

Cleanup and Disposal

Designate and Prepare
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Gather and Inspect
Required PPE

Assemble All Necessary
Equipment and Reagents

Don Appropriate PPE

Weigh and Transfer Chemical
(in Fume Hood)

Dissolve in
Appropriate Solvent

Perform Experimental
Procedure

Decontaminate Glassware
and Work Surfaces

Segregate and Dispose
of Hazardous Waste

Doff and Dispose
of Contaminated PPE

Wash Hands Thoroughly
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Workflow for the safe handling of 5-Bromo-7-methyl-1H-indole.
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Experimental Protocol: Weighing and Dissolving
This protocol provides a step-by-step guide for the common laboratory task of preparing a

solution of 5-Bromo-7-methyl-1H-indole.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary equipment: analytical balance, weigh paper or boat, spatula,

appropriate glassware, and the chosen solvent.

Don all required PPE as specified in the table above.

Weighing:

Place a piece of weigh paper or a weigh boat on the analytical balance and tare it.

Carefully transfer the desired amount of 5-Bromo-7-methyl-1H-indole onto the weigh

paper using a clean spatula. Perform this step slowly to minimize dust formation.[2]

Record the exact mass of the compound.

Transfer and Dissolution:

Carefully transfer the weighed solid into the designated glassware (e.g., beaker or flask).

Add the appropriate solvent to the glassware.

If necessary, stir the mixture using a magnetic stir bar or gentle agitation until the solid is

fully dissolved.

Cleanup:

Decontaminate the spatula and any other reusable equipment that came into contact with

the chemical.
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Dispose of the weigh paper and any contaminated disposable items in the designated

halogenated organic waste container.

Clean the work surface thoroughly.

Remove and properly dispose of gloves and other disposable PPE.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 5-Bromo-7-methyl-1H-indole and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: 5-Bromo-7-methyl-1H-indole is a halogenated organic compound and

should be treated as hazardous waste.[4]

Waste Segregation: It is imperative to collect this waste separately from non-halogenated

organic waste, aqueous waste, and solid waste.[4] Use a designated and clearly labeled

waste container for "Halogenated Organic Waste."[4]

Container Management: Waste containers must be in good condition, compatible with the

chemical, and kept tightly closed when not in use.[4] The container should be clearly labeled

with "Hazardous Waste" and the chemical name.[4]

Spill Cleanup: In the event of a small spill, absorb the material with an inert substance (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.[2] Avoid generating dust.[4]

Professional Disposal: All waste containing 5-Bromo-7-methyl-1H-indole must be disposed

of through a licensed professional waste disposal service.[4] Incineration in a chemical

incinerator equipped with a scrubber is an approved disposal method.[4] Do not dispose of

this chemical down the drain or in regular trash.[5]

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines and to ensure compliance with all local, state, and federal

regulations.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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